Cas no 88939-03-1 (Pentanethioic acid, 4-methyl-3-oxo-, S-(1,1-dimethylethyl) ester)

• Product Name: Pentanethioic acid, 4-methyl-3-oxo-, S-(1,1-dimethylethyl) ester
• CAS No: 88939-03-1
• MF: C₁₀H₁₈O₂S
• MW: 202.313722133636
• CID: 619227
• PubChem ID: 71320768
• Update Time: 2025-04-19

Pentanethioic acid, 4-methyl-3-oxo-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Pentanethioic acid, 4-methyl-3-oxo-, S-(1,1-dimethylethyl) ester
• S-tert-butyl 4-methyl-3-oxopentanethioate
• DTXSID90750648
• 88939-03-1

• Inchi： 1S/C10H18O2S/c1-7(2)8(11)6-9(12)13-10(3,4)5/h7H,6H2,1-5H3
• InChI Key： VUQDTSLGNSXAKX-UHFFFAOYSA-N
• SMILES： S(C(CC(C(C)C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 202.10275099g/mol
• Monoisotopic Mass: 202.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4Ų